Cas no 94499-48-6 (Tricyclo[5.2.0.03,5]nonane-2,6-dione,(1a,3a,5a,7a)- (9CI))

• Product Name: Tricyclo[5.2.0.03,5]nonane-2,6-dione,(1a,3a,5a,7a)- (9CI)
• CAS No: 94499-48-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 809032
• PubChem ID: 144441
• Update Time: 2025-04-19

Tricyclo[5.2.0.03,5]nonane-2,6-dione,(1a,3a,5a,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[5.2.0.03,5]nonane-2,6-dione,(1a,3a,5a,7a)- (9CI)
• spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2,3-dione
• syn-Tricyclo[6.1.0.03,6]decane-3,7-dione
• 70705-73-6
• 94499-48-6
• YCOMZEIONMPCNR-UHFFFAOYSA-N
• Spiro(bicyclo(2.2.1)heptane-7,1'-cyclopropane)-2,3-dione
• Tricyclo[6.1.0.03,6]decane-3,7-dione
• SCHEMBL3166326
• syn-Tricyclo(6.1.0.03,6)decane-3,7-dione
• DTXSID40915482

• Inchi： 1S/C9H10O2/c10-7-5-1-2-6(8(7)11)9(5)3-4-9/h5-6H,1-4H2
• InChI Key： YCOMZEIONMPCNR-UHFFFAOYSA-N
• SMILES： O=C1C(C2CCC1C12CC1)=O

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.1Ų